1-(2,6-Dichlorothieno[2,3-b]pyridin-5-yl)ethanol

• Molecular Formula: C9H7Cl2NOS
• Molecular Weight: 248.13 g/mol
• IUPAC Name: 1-(2,6-dichlorothieno[2,3-b]pyridin-5-yl)ethanol
• InChI: InChI=1S/C9H7Cl2NOS/c1-4(13)6-2-5-3-7(10)14-9(5)12-8(6)11/h2-4,13H,1H3
• InChI Key: BEYJSVSBHUTNJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=C2C(=C1)C=C(S2)Cl)Cl)O

Description

1-(2,6-Dichlorothieno[2,3-b]pyridin-5-yl)ethanol is a useful research compound. Its molecular formula is C9H7Cl2NOS and its molecular weight is 248.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,6-Dichlorothieno[2,3-b]pyridin-5-yl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,6-Dichlorothieno[2,3-b]pyridin-5-yl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a reaction flask containing 2,6-dichlorothieno[2,3-b]pyridine-5-carbaldehyde (5.1 g, 21.97 mmol) in 300 mL of THF at −20° C. was added methylmagnesium chloride, 3.0M solution in tetrahydrofuran (7.69 mL, 23.07 mmol) dropwise. After 1 h, an additional charge of 0.7 mL of MeMgCl was added. After 15 min, the reaction was quenched by the addition of 50 mL sat. NH4Cl and 50 mL water. After warming to rt, ethyl acetate was added and the organic layer was separated and washed with water and brine. The organic layer was dried over MgSO4, filtered, and concentrated to afford 1-(2,6-dichlorothieno[2,3-b]pyridin-5-yl)-ethanol. 1H NMR (400 MHz, CDCl3) δ 8.19 (d, J=0.8 Hz, 1H), 7.14 (s, 1H), 5.32 (qdd, J=6.3, 3.5, 0.8 Hz, 1H), 2.07 (J=3.5 Hz, 1H), 1.56 (d, J=6.6 Hz, 3H) ppm.